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Navigating the Born in Bradford Data: A
Technical Support Guide
This technical support center provides researchers, scientists, and drug development

professionals with essential guidance for managing and cleaning the large and complex

datasets from the Born in Bradford (BiB) study. Find answers to frequently asked questions and

troubleshoot common issues to ensure the integrity and validity of your research.

Frequently Asked Questions (FAQs)
1. How do I gain access to the Born in Bradford dataset?

To access the BiB data, you must first submit an Expression of Interest (EoI) form.[1] This form

should be sent to --INVALID-LINK--.[1][2][3] Before submitting, it is highly recommended to

review the "Guidance for Collaborators," the "Data Summary" for a high-level overview, and the

detailed "Data Dictionary" available on GitHub to understand the available variables.[1][2]

2. What is the approval process for a data request?

The BiB Executive Committee reviews data requests on a monthly basis. You can typically

expect to be informed of the outcome within one week of their meeting.[1]

3. Is there a cost associated with accessing the data?
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Yes, there is a fee for accessing BiB data. This is because the study does not receive specific

funding to cover the costs of providing data extracts to individual research projects. The cost

will vary depending on the complexity and scope of your data request.[1][2]

4. How long will it take to receive the data after my request is approved?

Following approval, you will need to sign a Data Sharing Contract (DSC) and a Data Sharing

Agreement (DSA).[1] The timeline for receiving the data depends on how quickly these

agreements are returned. Once the signed agreements are received, an analyst will contact

you to finalize your data requirements. The aim is to provide the data within two weeks of this

point, although more complex requests may take longer.[1]

5. What types of data are available in the Born in Bradford study?

The BiB study is a rich resource containing a wide variety of data types. This includes:

Questionnaire Data: Information on demographics, physical and mental health, and

socioeconomic factors collected from mothers, partners, and children at various time points.

[3]

Biological Samples: Stored samples include pregnancy blood and urine, as well as cord

blood.[4]

Routine Data Linkage: With participant consent, the study links to routine health and

education records, providing longitudinal data on health outcomes and educational

development.[3][4][5][6] This includes GP records, hospital admissions, and A&E data.[3]

Genetic and Metabolomic Data: Exome sequencing and metabolomics data are available for

a significant portion of the cohort.[4][7]

6. How is the data de-identified?

To protect participant confidentiality, all personal identification is removed from the datasets

provided to researchers. The data is identified only by a unique study ID number.[5]
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Effectively cleaning and preparing the Born in Bradford dataset is crucial for robust analysis.

Below are common challenges and recommended approaches.

Issue 1: Handling Missing Data

Problem: Missing data is a common feature of large, longitudinal studies.

Solution: It is important to first identify the patterns of missingness. Stata's xtset command

can be useful for this in panel data.[8] Depending on the nature of the missing data, various

imputation techniques can be employed, such as mean, median, regression-based, or

multiple imputation.[8]

Issue 2: Ensuring Consistency Over Time

Problem: In a longitudinal study, variables that are expected to be static (e.g., date of birth)

or change predictably (e.g., age) may have inconsistencies across different data collection

waves.

Solution: Cross-visit checks are essential.[9] This involves comparing data for the same

participant across different time points to identify and rectify discrepancies. For example, if a

participant's date of birth is recorded differently at two separate visits, this needs to be

investigated and corrected.

Issue 3: Dealing with Outliers and Errors

Problem: Datasets can contain errors from data entry or measurement.

Solution: A thorough data review is necessary to identify unallowed categorical values or

values that are out of a plausible range.[10] For instance, checking age by grade level can

help identify inconsistencies.[10] It is also crucial to check for invalid or non-unique study

IDs.[10]

Issue 4: Harmonizing Data from Different Sources

Problem: The BiB study links to various routine datasets, which may have different coding

systems or formats.
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Solution: Data harmonization is key. This involves creating a standardized format for

variables across different sources.[11] This may require recoding variables to ensure they

are comparable. It is vital to record every step of this process to ensure reproducibility.[11]

Quantitative Data Summary
The following tables provide a summary of the Born in Bradford cohort demographics and

available data.

Table 1: Original Cohort Recruitment (2007-2011)

Participant Group Number Recruited

Pregnant Women 12,453[3]

Pregnancies 13,776[4]

Partners 3,448[4]

Table 2: Ethnic Composition of the Original Cohort

Ethnicity Approximate Percentage

South Asian 50%[3]

Non-South Asian 50%[3]

Table 3: Available Biological Samples

Sample Type Number Available

Pregnancy Blood 11,625[4][7]

Pregnancy Urine 6,996[4][7]

Cord Blood 9,303[4][7]

Table 4: Genetic and Metabolomic Data Availability
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Data Type Participant Group Number Available

Exome Sequencing Mothers 10,531[4][7]

Exome Sequencing Children 9,158[4][7]

Metabolomics Pregnancy Samples 11,479[4][7]

Metabolomics Cord Blood 7,890[4][7]

Metabolomics Children's Samples (age 2) 2,108[4][7]

Experimental Protocols & Workflows
Data Access Workflow
The process for accessing Born in Bradford data follows a structured path to ensure proper

governance and ethical oversight.
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Researcher has a research question

Submit Expression of Interest (EoI) form

BiB Executive Committee Review (Monthly)

Decision Communicated (within 1 week)

Sign Data Sharing Contract & Agreement

Approved

Request Rejected

Not Approved

Consult with BiB Analyst

Receive Anonymised Dataset

Click to download full resolution via product page

Data Access Workflow for the Born in Bradford Study.

General Data Cleaning Protocol
A systematic approach to data cleaning is essential for preparing the Born in Bradford dataset

for analysis.
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Receive Raw Dataset

Initial Data Review & Familiarisation

Check for Invalid/Duplicate Study IDs

Check for Out-of-Range & Unallowed Values

Longitudinal Consistency Checks (Cross-visit)

Address Missing Data (Imputation/Deletion)

Harmonise Variables from Linked Datasets

Document all Cleaning Steps

Final Cleaned Dataset for Analysis

Click to download full resolution via product page

A General Protocol for Cleaning Longitudinal Cohort Data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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